Cas no 749917-36-0 (Glycine,N-(9-ethyl-6,9-dihydro-6-oxo-1H-purin-2-yl)-)

• Product Name: Glycine,N-(9-ethyl-6,9-dihydro-6-oxo-1H-purin-2-yl)-
• CAS No: 749917-36-0
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 561521
• PubChem ID: 135431804
• Update Time: 2025-04-19

Glycine,N-(9-ethyl-6,9-dihydro-6-oxo-1H-purin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(9-ethyl-6,9-dihydro-6-oxo-1H-purin-2-yl)-
• 2-((9-Ethyl-6-oxo-6,9-dihydro-3H-purin-2-yl)amino)aceticacid
• 749917-36-0
• 2-((9-Ethyl-6-oxo-6,9-dihydro-3H-purin-2-yl)amino)acetic acid
• 2-[(9-ethyl-6-oxo-6,9-dihydro-3H-purin-2-yl)amino]acetic acid

• Inchi： 1S/C9H11N5O3/c1-2-14-4-11-6-7(14)12-9(13-8(6)17)10-3-5(15)16/h4H,2-3H2,1H3,(H,15,16)(H2,10,12,13,17)
• InChI Key： SPOFLTYFXBKBPB-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NCC(=O)O)N1)N(C=N2)CC

Computed Properties

• Exact Mass: 237.08633
• Monoisotopic Mass: 237.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.61